Cas no 329783-03-1 (α-Amylase/α-Glucosidase-IN-1)
α-Amylase/α-Glucosidase-IN-1 Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazol-4-amine, N-(1H-indol-2-ylmethylene)-
- α-Amylase/α-Glucosidase-IN-1
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- Inchi: 1S/C11H9N5/c1-2-4-11-9(3-1)5-10(15-11)6-14-16-7-12-13-8-16/h1-8,15H
- InChI Key: JGAIKVXQWSGKCO-UHFFFAOYSA-N
- SMILES: N1=CN(N=CC2=CC3=C(N2)C=CC=C3)C=N1
α-Amylase/α-Glucosidase-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T60255-5 mg |
α-Amylase/α-Glucosidase-IN-1 |
329783-03-1 | 5mg |
¥7000.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T60255-50 mg |
α-Amylase/α-Glucosidase-IN-1 |
329783-03-1 | 50mg |
¥13800.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T60255-100 mg |
α-Amylase/α-Glucosidase-IN-1 |
329783-03-1 | 100MG |
¥17500.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T60255-5mg |
α-Amylase/α-Glucosidase-IN-1 |
329783-03-1 | 5mg |
¥ 7000 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T60255-50mg |
α-Amylase/α-Glucosidase-IN-1 |
329783-03-1 | 50mg |
¥ 13800 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T60255-100mg |
α-Amylase/α-Glucosidase-IN-1 |
329783-03-1 | 100mg |
¥ 17500 | 2023-09-08 |
α-Amylase/α-Glucosidase-IN-1 Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on α-Amylase/α-Glucosidase-IN-1
Exploring the Potential of α-Amylase/α-Glucosidase-IN-1 (CAS No. 329783-03-1) in Metabolic Health
In the rapidly evolving field of metabolic research, α-Amylase/α-Glucosidase-IN-1 (CAS No. 329783-03-1) has emerged as a promising compound for targeting carbohydrate metabolism. This dual inhibitor is designed to modulate the activity of both α-amylase and α-glucosidase, enzymes critical for starch and sugar digestion. With rising global interest in blood sugar management and diabetes prevention, this compound has garnered attention for its potential to support metabolic health without the side effects associated with traditional therapies.
The mechanism of α-Amylase/α-Glucosidase-IN-1 involves competitive inhibition of α-amylase, which breaks down complex carbohydrates into oligosaccharides, and α-glucosidase, which further hydrolyzes these into absorbable monosaccharides. By slowing this process, the compound may help reduce postprandial glucose spikes—a key concern for individuals with insulin resistance or those pursuing low-glycemic diets. Recent studies suggest such inhibitors could complement lifestyle interventions for weight management, aligning with current trends in functional nutrition.
From a biochemical perspective, the structure of 329783-03-1 features optimized binding affinity for the active sites of both target enzymes. Researchers highlight its selectivity, which may minimize off-target effects—a significant advantage over broader-spectrum inhibitors. This precision aligns with the growing demand for personalized medicine approaches in metabolic disorders. Notably, computational modeling studies indicate stable enzyme-inhibitor complexes, suggesting prolonged therapeutic activity at lower dosages.
Consumer interest in natural enzyme inhibitors (like those found in white kidney bean extract or berberine) has fueled comparative research on synthetic analogs such as α-Amylase/α-Glucosidase-IN-1. While plant-derived compounds often exhibit variable potency, synthetic inhibitors offer standardized activity, addressing common search queries about "effective alternatives to natural supplements". However, ongoing research explores hybrid formulations that combine both approaches for synergistic effects.
Safety profiling of 329783-03-1 reveals favorable gastrointestinal tolerance compared to classical inhibitors like acarbose, which frequently cause bloating and flatulence. This positions the compound as a candidate for long-term glycemic support—a frequent concern in diabetes forums. Preliminary data also suggests potential benefits for gut microbiome modulation, as undigested carbohydrates may act as prebiotics, linking to popular searches about "gut-sugar axis" relationships.
Industrial applications extend beyond pharmaceuticals, with investigations into functional food additives incorporating α-Amylase/α-Glucosidase-IN-1 for reduced-calorie starch products. This responds to market demands for "diabetic-friendly foods" without compromising texture or taste—a recurring challenge in food technology discussions. Patent analyses show growing IP activity around such formulations, particularly in Asia-Pacific markets with high diabetes prevalence.
Future research directions include combinational therapies with SGLT2 inhibitors or GLP-1 agonists, addressing trending queries about "multi-target diabetes treatments". The compound's stability under physiological conditions also makes it suitable for extended-release formulations, a hot topic in drug delivery optimization. As regulatory pathways evolve for metabolic health products, 329783-03-1 represents a versatile scaffold for next-generation therapeutic development.
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